(E)-2-(3-cinnamyl-1,7-dimethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)acetic acid

• IUPAC Name: 2-[4,7-dimethyl-1,3-dioxo-2-[(E)-3-phenylprop-2-enyl]purino[7,8-a]imidazol-6-yl]acetic acid
• InChI: InChI=1S/C20H19N5O4/c1-13-11-25-16-17(21-19(25)24(13)12-15(26)27)22(2)20(29)23(18(16)28)10-6-9-14-7-4-3-5-8-14/h3-9,11H,10,12H2,1-2H3,(H,26,27)/b9-6+
• InChI Key: JFNXJAFMIOZCBZ-RMKNXTFCSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CC(=O)O)N(C(=O)N(C3=O)CC=CC4=CC=CC=C4)C
• Isomeric SMILES: CC1=CN2C3=C(N=C2N1CC(=O)O)N(C(=O)N(C3=O)C/C=C/C4=CC=CC=C4)C
• Molecular Formula: C20H19N5O4
• Molecular Weight: 393.4 g/mol

Description

(E)-2-(3-cinnamyl-1,7-dimethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)acetic acid is a useful research compound. Its molecular formula is C20H19N5O4 and its molecular weight is 393.403. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Catalysis

Imidazole and its derivatives, including compounds structurally similar to the one you've mentioned, play a crucial role in organic synthesis. For example, imidazole-1-yl-acetic acid has been introduced as an efficient, recyclable green bifunctional organocatalyst for the synthesis of 1,8-dioxooctahydroxanthenes under solvent-free conditions, highlighting its significance in sustainable chemistry practices. This catalyst showcases water solubility, easy separation from the product, and reusability up to eight consecutive runs without efficiency loss, demonstrating its potential for broad application in various organic synthesis processes (Nazari et al., 2014).

Green Chemistry

The pursuit of environmentally friendly chemical processes has led to the exploration of novel catalysts and reaction media. For instance, synthesis of acetic acid via methanol hydrocarboxylation with CO2 and H2 showcases an innovative route that employs imidazole as a ligand, underlining the utility of imidazole derivatives in carbon dioxide transformation and acetic acid production. This approach not only offers a method to utilize CO2, a greenhouse gas, but also aligns with green chemistry principles by aiming for high selectivity and activity in the synthesis process (Qian et al., 2016).

Corrosion Inhibition

Imidazole derivatives have also found applications as corrosion inhibitors, which are essential for protecting metals against degradation. Amino acid-based imidazole zwitterions have been synthesized and shown to offer high corrosion inhibition efficiency for mild steel. These inhibitors demonstrate significant potential in protecting metal surfaces, providing insights into the development of new, more effective corrosion inhibitors for industrial applications (Srivastava et al., 2017).